2,6-difluoro-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 2,6-difluoro-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C18H12F2N4O3S/c19-13-2-1-3-14(20)16(13)18(25)21-17-12-8-28-9-15(12)22-23(17)10-4-6-11(7-5-10)24(26)27/h1-7H,8-9H2,(H,21,25)
• InChI Key: GKBFTXAEQNBDHF-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)C3=CC=C(C=C3)[N+](=O)[O-])NC(=O)C4=C(C=CC=C4F)F
• Molecular Formula: C18H12F2N4O3S
• Molecular Weight: 402.4 g/mol

Description

2,6-difluoro-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C18H12F2N4O3S and its molecular weight is 402.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Compounds with similar structural motifs have been synthesized and evaluated for their biological activity, particularly as antitumor agents. For instance, derivatives of benzothiazole have been designed and synthesized, showing selective cytotoxicity against tumorigenic cell lines and exhibiting excellent in vivo inhibitory effects on tumor growth (Yoshida et al., 2005). This suggests potential applications in developing novel anticancer drugs.

Heterocyclic Synthesis

The research on the synthesis of heterocyclic compounds, such as pyrazole, isoxazole, and pyrimidine derivatives, highlights the chemical versatility of compounds with similar structural features (Mohareb et al., 2004). These findings may inform the development of new materials or pharmaceuticals by exploiting the unique properties of these heterocycles.

Polymer Science

In the field of polymer science, the synthesis of well-defined poly(p-benzamide) and its application in block copolymers has been explored. This research demonstrates the potential for using similar compounds in creating new materials with specific mechanical and chemical properties (Yokozawa et al., 2002). Such polymers could find applications in various industries, including electronics, textiles, and biomedicine.

Imaging and Diagnostic Applications

The synthesis of radiolabeled compounds for potential PET imaging applications indicates a possible research direction in diagnostics. For example, a tracer for imaging B-Raf(V600E) in cancers was developed, showcasing the utility of fluorine-containing compounds in creating effective imaging agents (Wang et al., 2013). This opens up avenues for the compound to be explored as a diagnostic tool or as a part of targeted therapy strategies.